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Introduction
Hordeins, the primary storage proteins in barley, are of significant interest in the food industry,

brewing science, and for their role in celiac disease. Characterizing the structure, dynamics,

and aggregation of hordeins is crucial for understanding their functional properties and

immunogenicity. While techniques like ELISA and mass spectrometry are commonly used for

quantification, Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful, non-

destructive approach to obtain high-resolution structural and dynamic information at the atomic

level. This application note provides a guide to the analysis of hordeins using both solution and

solid-state NMR spectroscopy.

Due to their large size, poor solubility in aqueous solutions, and tendency to aggregate, NMR

analysis of hordeins presents significant challenges. However, with appropriate sample

preparation and specialized NMR techniques, valuable insights into their molecular features

can be obtained.

General Workflow for Hordein Analysis by NMR
The following diagram outlines a general workflow for the analysis of hordein proteins by NMR

spectroscopy, from sample preparation to data analysis and structural interpretation.
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Spectroscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2819862#hortein-analysis-by-nmr-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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